Cas no 1225227-94-0 (2-(1-Amino-2,2,2-trifluoroethyl)pentanoic acid)

• Product Name: 2-(1-Amino-2,2,2-trifluoroethyl)pentanoic acid
• CAS No: 1225227-94-0
• MF: C₇H₁₂F₃NO₂
• MW: 199.170892715454
• CID: 2619449
• PubChem ID: 75529751
• Update Time: 2025-04-21

2-(1-Amino-2,2,2-trifluoroethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Amino-2,2,2-trifluoro-ethyl)-pentanoic acid
• 1225227-94-0
• AKOS017343234
• 2-(1-Amino-2,2,2-trifluoroethyl)pentanoic acid

• Inchi： 1S/C7H12F3NO2/c1-2-3-4(6(12)13)5(11)7(8,9)10/h4-5H,2-3,11H2,1H3,(H,12,13)
• InChI Key： ABLBBWLTTQPUNC-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)O)CCC)N)(F)F

Computed Properties

• Exact Mass: 199.08201311Da
• Monoisotopic Mass: 199.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų